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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B104723 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate safety and logistical information for

handling MES (2-(N-morpholino)ethanesulfonic acid) hydrate, a commonly used buffer in

biological and biochemical research.[1][2][3] Adherence to these procedures is critical to

minimize risks and ensure operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
MES hydrate is considered a hazardous substance.[4] It can cause serious eye irritation, skin

irritation, and respiratory irritation.[5][6][7] Ingestion may be harmful.[5] Furthermore, as a

combustible solid, it can form explosive dust mixtures in the air.[4][5]

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against these hazards. The following table summarizes the minimum PPE requirements.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b104723?utm_src=pdf-interest
https://www.medchemexpress.com/mes-hydrate.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/m8250
https://en.wikipedia.org/wiki/MES_(buffer)
https://www.benchchem.com/product/b104723?utm_src=pdf-body
https://datasheets.scbt.com/sc-253000.pdf
https://biospectra.us/media/wnzjb5ck/bsi-sds-0042-mes-hydrate-sds.pdf
https://pim-resources.coleparmer.com/sds/97025.pdf
https://www.fishersci.com/store/msds?partNumber=BP2920250&productDescription=MES+HYDRATE+250+G&vendorId=VN00033897&countryCode=US&language=en
https://biospectra.us/media/wnzjb5ck/bsi-sds-0042-mes-hydrate-sds.pdf
https://datasheets.scbt.com/sc-253000.pdf
https://biospectra.us/media/wnzjb5ck/bsi-sds-0042-mes-hydrate-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[7][8][9]

To protect eyes from dust

particles and splashes.

A face shield may be

necessary for operations with a

high risk of splashing.[10]

Provides a barrier for the entire

face.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[8][9][10][11]

To prevent skin contact and

potential irritation or

absorption.[4]

Laboratory coat or chemical-

resistant coveralls.[4][5][8][9]

[12]

Protects skin and personal

clothing from contamination.

Respiratory Protection
Generally not required in well-

ventilated areas.[11]

Standard ventilation is usually

sufficient to control airborne

concentrations.

NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) for operations that may

generate dust.[5][9][11][13]

To prevent inhalation of

irritating dust particles.[4]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintaining a safe laboratory environment. Always

consult the Safety Data Sheet (SDS) for the most detailed information.

Handling:

Ventilation: Always work in a well-ventilated area to keep airborne concentrations low.[4][6]

Local exhaust ventilation is preferred to control emissions at the source.[5]

Avoid Dust: Minimize dust generation and accumulation.[6][8] Use procedures that do not

disperse dust into the air.[5]
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Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][6][8] Do

not eat, drink, or smoke in areas where MES hydrate is handled or stored.[4][8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][6][8]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[5][6][8][11]

Incompatible Materials: Store away from strong oxidizing agents.[5][8]

Conditions to Avoid: Protect from dust generation, excess heat, and ignition sources.[5][6]

Spill and Disposal Procedures
Immediate and appropriate response to spills and proper disposal of waste are critical for

safety and environmental protection.

Spills:

Evacuate: Alert personnel in the area.[4]

Ventilate: Ensure the area is well-ventilated.[5][6]

Contain: Prevent the spillage from entering drains or water courses.[4]

Clean-up: For dry spills, use dry clean-up procedures to avoid generating dust.[4] Moisten

with water to reduce airborne dust.[5] Sweep or shovel the material into a suitable, labeled

container for disposal.[6][8]

Disposal:

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[8]

Regulations: Dispose of the waste in accordance with local, regional, and national

regulations.[5][8]
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Methods: Disposal options may include burial in a licensed landfill or incineration in a

licensed facility.[4]

Containers: Decontaminate empty containers before disposal.[4]

Quantitative Data for MES Hydrate
The following table summarizes key quantitative data for MES hydrate, which is useful for

experimental design and safety considerations.

Property Value Reference

Molecular Formula C₆H₁₃NO₄S · xH₂O [5][14]

Molecular Weight
195.24 g/mol (anhydrous

basis)
[5][14]

Appearance White crystalline powder [4][14][15]

pKa 6.1 at 25°C [2][15]

Useful pH Range 5.5 – 6.7 [2][14][15]

Solubility in Water Highly soluble; 310 g/L [3][14][15]

Visualized Workflows
To further clarify the safety protocols, the following diagrams illustrate the decision-making

process for PPE selection and the standard workflow for handling MES hydrate.
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Personal Protective Equipment (PPE) Selection

Assess the Task:
- Weighing
- Dissolving

- Transferring

Is dust generation likely?

Is there a risk of splashing?

No Add Respirator (N95)

Yes
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- Safety Glasses

- Lab Coat
- Nitrile Gloves

No Add Face Shield

Yes
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PPE Selection Workflow for MES Hydrate
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MES Hydrate Handling and Disposal Workflow

Preparation:
- Review SDS

- Don appropriate PPE
- Ensure proper ventilation

Handling:
- Weigh and transfer carefully

- Minimize dust creation
- Keep container closed

Spill Occurs?

Spill Response:
- Evacuate and ventilate
- Contain and clean up

- Dispose of waste

Yes

Use in Experiment

No

Waste Collection:
- Collect excess material and

  contaminated items

Disposal:
- Label waste container
- Follow institutional and
  regulatory guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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